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Compound of Interest

2-(2-ethoxyphenyl)-4,5-diphenyl-
Compound Name:

1H-imidazole
CAS No.: 5496-42-4

Cat. No.: B1349525
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Technical Guide for Structural Elucidation & Mechanism Analysis

Executive Summary

2,4,5-Triphenyl-1H-imidazole (

, MW 296.37), commonly known as Lophine, exhibits a distinct fragmentation signature
dominated by the stability of its aromatic substituents and the imidazole core. In both Electron

lonization (El) and Electrospray lonization (ESI), the fragmentation is governed by Retro-Diels-
Alder (RDA) cleavages and extensive rearrangement of the polyphenyl system.

This guide provides a definitive analysis of these pathways, offering researchers a self-
validating template for identifying this scaffold in complex matrices or metabolite screens.[1]

Chemical Identity & lonization Properties

Before analyzing fragmentation, the ionization behavior must be established to differentiate
molecular ions from adducts or in-source fragments.[1]
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Property Data
IUPAC Name 2,4,5-Triphenyl-1H-imidazole
Formula
Monoisotopic Mass 296.1313 Da
Typically
296 (
Base Peak (El)
) or

165 (Fluorenyl cation) depending on energy.[2]

Key lonization Modes

El (70 eV): Forms stable radical cation

.ESI (+): Forms protonated pseudomolecular ion

Experimental Protocols for Acquisition

To reproduce the fragmentation patterns described below, the following acquisition parameters

are recommended. These protocols ensure sufficient internal energy deposition to trigger the

diagnostic rearrangements.[1]

Protocol A: Electron lonization (EI-MS)

Target: Structural Fingerprinting & Library Matching

o Sample Introduction: Direct Insertion Probe (DIP) is preferred over GC to prevent thermal

degradation in the injector port, though high-temperature GC columns (e.g., DB-5MS) are

acceptable.[1]

e Source Temperature:

. (High enough to prevent condensation, low enough to avoid pyrolysis).

o Electron Energy: 70 eV.[1] (Standardizes fragmentation for library comparison).
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e Scan Range:

40-350.

Protocol B: ESI-MS/MS (Collision Induced Dissociation)

Target: Trace Analysis & Metabolite ID

e Solvent System: Methanol/Water (50:[1]50) + 0.1% Formic Acid.[1] (Promotes protonation of
the N3 nitrogen).

¢ |nfusion Rate: 5-10

o Collision Energy (CE): Stepped CE (15, 30, 45 eV).[1] Lophine is highly stable; low energies
yield primarily the parent ion

.[1] Higher energies are required to break the aromatic imidazole ring.[1]

Mechanistic Fragmentation Analysis

The fragmentation of 2,4,5-triphenylimidazole is driven by the release of stable neutral
molecules (nitriles) and the formation of resonance-stabilized aromatic carbocations.

Primary Pathway: The Retro-Diels-Alder (RDA) Cleavage

The most diagnostic event is the cleavage of the imidazole ring. Unlike simple aliphatic
imidazoles, the phenyl substituents direct the charge retention.

e Mechanism: The molecular ion (

296) undergoes a
cycloreversion (Retro-Diels-Alder).[1]

e Neutral Loss: Benzonitrile (PhCN, 103 Da).[1]

e Product lon: The expulsion of PhCN from the 2,3-position (involving N1 and C2) yields a
radical cation at
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193.

o Assignment: 2,3-Diphenyl-1-azirine radical cation or an isomeric radical species (
)-[1]

Secondary Pathway: Formation of the Fluorenyl Cation
The ion at
165 is often the base peak in high-energy spectra and is highly diagnostic of diphenyl systems.

e Precursor: The

193 fragment.[1]

e Mechanism: The

193 ion (
) eliminates a neutral Hydrogen Cyanide (HCN) molecule to form the fluorene radical cation (
166).

o Stabilization: Subsequent loss of a hydrogen radical (

) yields the even-electron Fluorenyl cation (

165). This fused tricyclic aromatic system is exceptionally stable, acting as a thermodynamic
sink for the fragmentation cascade.[1]

Diagnostic Low-Mass lons[1]

» 103: Benzonitrile cation (

).[1] Formed directly from the molecular ion if the charge remains on the nitrile fragment
during RDA cleavage.

e 77: Phenyl cation (

).[1] A universal marker for mono-substituted benzene rings, derived from further breakdown
of the 103 or 165 ions.[1]
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e 89: Often associated with the

ion or rearrangement of the benzonitrile fragment.

Visualization of Fragmentation Pathways

The following diagram illustrates the causal relationships between the molecular ion and its

progeny.
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Figure 1: MS Fragmentation Cascade of 2,4,5-Triphenylimidazole
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Caption: Mechanistic pathway highlighting the critical Retro-Diels-Alder cleavage and
subsequent rearrangement to the stable fluorenyl cation.

Data Summary & Peak Assignments
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The following table summarizes the key spectral features. Use this for rapid validation of

experimental data.

m/z (Daltons)

Intensity
(Approx.)

lon Identity

Formula

Mechanistic
Origin

296

80-100%

Molecular lon (

)

Parent molecule
(highly stable
aromatic

system).[1]

295

20-40%

Loss of H from
N1 or phenyl
ring;
aromatization
driver.[1]

193

40-60%

Primary RDA
fragment. Loss of

Benzonitrile.

165

100% (Base)

Fluorenyl Cation

Rearrangement
of the 193 ion
(Loss of HCN +
H).

103

10-20%

Benzonitrile

Charge retention
on the nitrile
fragment during
RDA.

89

5-15%

Benzylidyne

derivative

Rearrangement
of phenyl-
containing

fragments.[1]

77

20-30%

Phenyl Cation

Standard
aromatic

degradation.[1]
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Note on Isomers: The specific intensity ratio of

193 to

165 can vary based on the internal energy (collision energy in ESI or electron voltage in El).
However, the presence of both is required for positive identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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